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(bromomethyl)benzonitrile

Cat. No.: B054326 Get Quote

An In-depth Technical Guide to the Reactivity of the Bromomethyl Group in 3-Bromo-5-
(bromomethyl)benzonitrile

For Researchers, Scientists, and Drug Development
Professionals
Abstract
3-Bromo-5-(bromomethyl)benzonitrile is a bifunctional organic compound featuring two

distinct reactive sites: an aryl bromide and a benzylic bromide (the bromomethyl group). This

guide focuses specifically on the reactivity of the bromomethyl group, a key functional handle

that enables a wide array of synthetic transformations. Its enhanced reactivity, characteristic of

benzylic halides, makes it a valuable intermediate for introducing diverse molecular fragments,

particularly in the fields of medicinal chemistry and materials science. This document provides

a detailed overview of the underlying principles governing its reactivity, relevant reaction

pathways, and generalized experimental protocols.

Introduction
3-Bromo-5-(bromomethyl)benzonitrile (CAS No. 124289-24-3) is a substituted aromatic

compound whose synthetic utility is dominated by the high reactivity of its benzylic bromide.

The presence of the electron-withdrawing cyano group and the bromine atom on the aromatic
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ring modifies the electronic properties of the molecule, while the bromomethyl group serves as

a potent electrophilic site.

Benzylic halides are significantly more reactive than their corresponding alkyl halides in both

nucleophilic substitution and radical reactions. This is primarily due to the resonance

stabilization of the intermediates—carbocations or radicals—afforded by the adjacent aromatic

ring. This inherent reactivity allows for transformations under mild conditions, making 3-Bromo-
5-(bromomethyl)benzonitrile an attractive building block in complex molecule synthesis.

Physicochemical and Spectroscopic Data
A summary of the key properties and identifiers for 3-Bromo-5-(bromomethyl)benzonitrile is

provided below.

Property Value Reference(s)

CAS Number 124289-24-3 [1]

Molecular Formula C₈H₅Br₂N [1]

Molecular Weight 274.94 g/mol [1]

Physical Form Solid

Purity Typically ≥95%

Storage Conditions Inert atmosphere, 2-8°C [2]

InChI Key
ZOHGEUWDTPFLKJ-

UHFFFAOYSA-N

SMILES N#CC1=CC(CBr)=CC(Br)=C1 [2][3]

Monoisotopic Mass 272.87888 Da [3]

Core Reactivity of the Bromomethyl Group
The reactivity of the bromomethyl group is analogous to other benzyl bromides and is

dominated by its susceptibility to nucleophilic attack and its ability to undergo free radical

reactions at the benzylic carbon.
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Nucleophilic Substitution Reactions
The carbon atom of the bromomethyl group is highly electrophilic and readily undergoes

nucleophilic substitution. This allows for the introduction of a wide variety of functional groups.

[4] The reaction can proceed via either an Sₙ1 or Sₙ2 mechanism, and often a mixture of both,

depending on the reaction conditions.[5]

Sₙ2 Mechanism: As a primary halide, the bromomethyl group is sterically accessible,

favoring the bimolecular Sₙ2 pathway.[6] This mechanism involves a backside attack by the

nucleophile, leading to an inversion of stereochemistry (though this is not applicable to the

achiral bromomethyl group). The rate of an Sₙ2 reaction is dependent on the concentration

of both the substrate and the nucleophile.[6]

Sₙ1 Mechanism: The benzylic position provides significant resonance stabilization to a

carbocation intermediate, which strongly favors the unimolecular Sₙ1 pathway.[5] In this

process, the bromide leaving group first dissociates to form a stable benzylic carbocation,

which is then rapidly attacked by a nucleophile.

The versatility of this moiety allows for reactions with a broad range of nucleophiles, including

amines, alcohols, thiols, and carbanions, making it a cornerstone for building molecular

diversity.[4]
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Diagram 1: Nucleophilic Substitution Pathways

SN2 Pathway (Bimolecular) SN1 Pathway (Unimolecular) Resonance Stabilization of Carbocation

[Substrate] + Nu⁻ → [Transition State]‡ → Product + Br⁻ [Substrate] ⇌ [Benzylic Carbocation]⁺ + Br⁻ (Slow)

[Benzylic Carbocation]⁺ + Nu⁻ → Product (Fast)

The positive charge on the benzylic carbon
is delocalized into the aromatic ring,

enhancing stability.
cluster_sn2 cluster_sn1

cluster_stabilization

Diagram 2: Benzylic Radical Formation & Stabilization

Initiation

Br₂ → 2 Br•

Propagation

1. R-CH₃ + Br• → R-CH₂• + HBr 2. R-CH₂• + Br₂ → R-CH₂Br + Br•

Generates radical initiator

Resonance Stabilization

The unpaired electron of the benzylic radical (R-CH₂•) is delocalized across the aromatic ring, increasing its stability.

Forms stable intermediate
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Diagram 3: General Experimental Workflow

1. Reaction Setup
(Substrate + Solvent in Flask)

2. Reagent Addition
(Nucleophile)

3. Reaction Monitoring
(TLC / LC-MS)

4. Aqueous Workup
(Quenching & Extraction)

5. Drying & Concentration

6. Purification
(Column Chromatography)

7. Analysis
(NMR, MS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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